Cas no 647035-70-9 (Benzoic acid, 4-[(3-phenylpropyl)amino]-, methyl ester)
647035-70-9 structure
Product Name:Benzoic acid, 4-[(3-phenylpropyl)amino]-, methyl ester
CAS No:647035-70-9
MF:C17H19NO2
MW:269.338264703751
CID:417698
PubChem ID:43217243
Update Time:2025-04-19
Benzoic acid, 4-[(3-phenylpropyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(3-phenylpropyl)amino]-, methyl ester
- methyl 4-(3-phenylpropylamino)benzoate
- SCHEMBL18326994
- AKOS009047627
- 647035-70-9
- METHYL 4-[(3-PHENYLPROPYL)AMINO]BENZOATE
- DTXSID70655728
-
- Inchi: 1S/C17H19NO2/c1-20-17(19)15-9-11-16(12-10-15)18-13-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-12,18H,5,8,13H2,1H3
- InChI Key: MQFXEDMNAGOOEV-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)NCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 269.14167
- Monoisotopic Mass: 269.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 4.1
Experimental Properties
- PSA: 38.33
Benzoic acid, 4-[(3-phenylpropyl)amino]-, methyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
647035-70-9 (Benzoic acid, 4-[(3-phenylpropyl)amino]-, methyl ester) Related Products
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